2-(benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide

• IUPAC Name: 2-benzylsulfanyl-N-(2-methoxydibenzofuran-3-yl)benzamide
• InChI: InChI=1S/C27H21NO3S/c1-30-25-15-21-19-11-5-7-13-23(19)31-24(21)16-22(25)28-27(29)20-12-6-8-14-26(20)32-17-18-9-3-2-4-10-18/h2-16H,17H2,1H3,(H,28,29)
• InChI Key: IBMMJIOAWRMHLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4SCC5=CC=CC=C5
• Molecular Formula: C27H21NO3S
• Molecular Weight: 439.5 g/mol

Description

2-(Benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide involves the inhibition of the NF-κB pathway. This pathway is involved in the regulation of cell survival, proliferation, and inflammation. Inhibition of this pathway by 2-(benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide leads to the induction of apoptosis and inhibition of cancer cell proliferation.
Biochemical and Physiological Effects
Studies have shown that 2-(benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide has anti-proliferative effects on cancer cells. It induces apoptosis by activating caspase-dependent pathways and inhibiting the NF-κB pathway. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide in laboratory experiments is its ability to induce apoptosis in cancer cells. This makes it a potential candidate for cancer treatment. However, one limitation is that more research is needed to determine its efficacy and safety in vivo.

Future Directions

For research on 2-(benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide include studying its efficacy and safety in vivo, identifying potential drug targets, and developing more potent derivatives. It could also be studied for its potential use in combination with other anti-cancer agents. Additionally, its anti-inflammatory effects could be further explored for potential use in treating inflammatory diseases.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide involves the reaction of 2-methoxydibenzo[b,d]furan-3-carboxylic acid with thionyl chloride to form the acid chloride. The acid chloride is then reacted with benzyl mercaptan to form the benzylthio derivative. Finally, the benzylthio derivative is reacted with 2-amino-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide to yield 2-(benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide.

Scientific Research Applications

2-(Benzylthio)-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide has been studied for its potential therapeutic applications in cancer treatment. Studies have shown that this compound has anti-proliferative effects on cancer cells and induces apoptosis. It has also been studied for its potential use as an anti-inflammatory agent.